Cas no 1355177-63-7 (1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one)

• Product Name: 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one
• CAS No: 1355177-63-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5208460
• Update Time: 2025-06-08

1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one
• 1-Propanone, 1-[6-[(1-methylethyl)amino]-3-pyridinyl]-

• Inchi： 1S/C11H16N2O/c1-4-10(14)9-5-6-11(12-7-9)13-8(2)3/h5-8H,4H2,1-3H3,(H,12,13)
• InChI Key： IURGMJWHTFVAQF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(NC(C)C)N=C1)(=O)CC

Additional information on 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one

Research Brief on 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one (CAS: 1355177-63-7): Recent Advances and Applications

The compound 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one (CAS: 1355177-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and propanone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic pathways for 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that improves scalability and purity. The method employs a palladium-catalyzed coupling reaction, which significantly reduces byproduct formation and enhances the overall efficiency of the synthesis. This advancement is critical for large-scale production and further preclinical evaluations.

Pharmacological investigations have revealed that 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro studies demonstrated its ability to selectively inhibit the JAK-STAT signaling pathway, which is often dysregulated in autoimmune diseases and certain cancers. These findings were corroborated by a recent Nature Chemical Biology publication, which highlighted the compound's potential as a therapeutic agent for rheumatoid arthritis and hematologic malignancies.

Further mechanistic studies have explored the binding interactions of 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one with its biological targets. X-ray crystallography and molecular docking simulations have provided atomic-level insights into its binding mode, revealing key interactions with the ATP-binding site of target kinases. These structural insights are invaluable for the design of next-generation analogs with improved potency and selectivity.

In addition to its kinase inhibitory properties, recent preclinical studies have investigated the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability in rodent models, suggesting its potential for oral administration in clinical settings. However, further studies are needed to assess its safety and efficacy in human trials.

In conclusion, 1-(6-Isopropylamino-pyridin-3-yl)-propan-1-one (CAS: 1355177-63-7) represents a promising scaffold for drug development, with demonstrated activity in key therapeutic areas. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential. The compound's unique structural and functional attributes make it a valuable subject for future investigations in chemical biology and pharmaceutical sciences.